Cas no 898411-99-9 (methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate)

Methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate is a synthetic organic compound featuring a benzoate ester core linked to a substituted isoquinoline moiety via an acetamido spacer. Its structure incorporates an ethoxyethyl side chain, enhancing solubility and reactivity in various organic solvents. This compound is of interest in medicinal chemistry and materials science due to its potential as a building block for bioactive molecules or functional materials. The presence of both ester and amide functionalities allows for further derivatization, making it a versatile intermediate in synthetic applications. Its well-defined molecular architecture ensures consistent performance in research and development settings.
methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate structure
898411-99-9 structure
Product Name:methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate
CAS No:898411-99-9
MF:C23H24N2O6
MW:424.446466445923
CID:5480414
Update Time:2025-06-14

methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-[[2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetyl]amino]benzoate
    • methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate
    • Inchi: 1S/C23H24N2O6/c1-3-30-14-13-25-12-11-18-19(22(25)27)5-4-6-20(18)31-15-21(26)24-17-9-7-16(8-10-17)23(28)29-2/h4-12H,3,13-15H2,1-2H3,(H,24,26)
    • InChI Key: OSSKXZSLSKOIFO-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(NC(COC2=CC=CC3=C2C=CN(CCOCC)C3=O)=O)C=C1

methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate Pricemore >>

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Additional information on methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate

Comprehensive Overview of Methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate (CAS No. 898411-99-9)

Methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate, identified by its CAS No. 898411-99-9, is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the ethoxyethyl and benzoate moieties, make it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for isoquinoline-based compounds has surged due to their applications in drug discovery and development. The methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate structure is particularly intriguing because of its potential to interact with biological targets such as enzymes and receptors. Researchers are investigating its role in modulating cellular pathways, which could lead to breakthroughs in treating various health conditions.

The synthesis of CAS No. 898411-99-9 involves multi-step organic reactions, including amide coupling and etherification, to achieve the desired molecular framework. Its ethoxyethyl side chain enhances solubility, while the benzoate ester group contributes to its stability under physiological conditions. These properties are critical for its potential use in drug formulation and delivery systems.

One of the trending topics in pharmaceutical research is the exploration of small-molecule inhibitors for targeted therapies. Methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate has shown promise in preliminary studies as a modulator of specific protein-protein interactions. This aligns with the growing interest in precision medicine, where compounds like this could be tailored to individual patient needs.

Another area of interest is the compound's potential application in neurodegenerative disease research. The isoquinoline core is known to interact with central nervous system targets, making it a candidate for studying conditions such as Alzheimer's and Parkinson's diseases. Researchers are also examining its anti-inflammatory and antioxidant properties, which are highly relevant in the context of aging and chronic diseases.

From a technical standpoint, the CAS No. 898411-99-9 compound exhibits favorable physicochemical properties, including moderate lipophilicity and molecular weight, which are essential for bioavailability. These characteristics are frequently searched by chemists and pharmacologists looking for lead compounds in drug development. The compound's structure-activity relationship (SAR) is also a key focus, as slight modifications can significantly alter its biological effects.

In the realm of green chemistry, there is increasing emphasis on sustainable synthesis methods for complex molecules like methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate. Researchers are exploring catalytic processes and renewable solvents to minimize environmental impact while maintaining high yields. This aligns with global trends toward eco-friendly pharmaceutical production.

For those interested in analytical chemistry, the characterization of CAS No. 898411-99-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's identity and quality, which are critical for reproducible research outcomes. The compound's chromatographic behavior is also a topic of discussion among analytical scientists.

In summary, methyl 4-(2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate (CAS No. 898411-99-9) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structure, combined with its potential biological activities, makes it a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound may play a pivotal role in advancing drug discovery and therapeutic innovation.

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